Cas no 93383-21-2 (9-Chloro-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diol)

• Product name: 9-Chloro-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diol
• CAS No: 93383-21-2
• MF: C₁₆H₁₆NO₂Cl
• MW: 289.757
• CID: 2816933
• PubChem ID: 20387901

9-Chloro-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diol Chemical and Physical Properties

Names and Identifiers

• 93383-21-2
• DTXSID40606565
• 9-Chloro-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diol
• SCHEMBL11576137

• Inchi： InChI=1S/C16H16ClNO2/c17-15-14-11(8-13(19)16(15)20)6-7-18-9-12(14)10-4-2-1-3-5-10/h1-5,8,12,18-20H,6-7,9H2
• InChI Key： QOMDBAQCMQTGEH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 289.0869564Da
• Monoisotopic Mass: 289.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų
• XLogP3: 2.7